7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione

• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol
• IUPAC Name: 9-benzyl-2-oxa-9-azaspiro[4.5]decane-1,3-dione
• InChI: InChI=1S/C15H17NO3/c17-13-9-15(14(18)19-13)7-4-8-16(11-15)10-12-5-2-1-3-6-12/h1-3,5-6H,4,7-11H2
• InChI Key: VBDSTZDBRRERPA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC(=O)OC2=O)CN(C1)CC3=CC=CC=C3

Description

7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione is a spirocyclic compound characterized by its unique structure, which includes a benzyl group, an oxa (oxygen-containing) ring, and an azaspiro (nitrogen-containing spiro) ring. This compound is of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione typically involves the reaction of benzylamine with a suitable cyclic anhydride. The reaction conditions often require the use of organic solvents such as dichloromethane or tetrahydrofuran, and the reaction is usually carried out under reflux conditions to ensure complete conversion .

Industrial Production Methods

This would include optimizing reaction conditions, using industrial-grade solvents and reagents, and employing continuous flow reactors to increase yield and efficiency .

Chemical Reactions Analysis

Types of Reactions

7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the benzyl group, where halogens or other nucleophiles replace the hydrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex spirocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of new materials with unique chemical and physical properties.

Mechanism of Action

The mechanism of action of 7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s spirocyclic structure allows it to fit into the active sites of enzymes, potentially inhibiting their activity. This interaction can disrupt various biochemical pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• 8-Benzyl-2-oxa-8-azaspiro[4.5]decane-1-one
• 2-(Trichloromethyl)-1-oxa-4-azaspiro[4.5]decan-3-one
• 9-Methyl-1-oxa-9-azaspiro[5.5]undecan-4-one

Uniqueness

7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione is unique due to its specific spirocyclic structure, which imparts distinct chemical and biological properties.